Cas no 91532-29-5 (6-nitro-3,4-dihydro-1,2,3-benzotriazin-4-one)

• Product Name: 6-nitro-3,4-dihydro-1,2,3-benzotriazin-4-one
• CAS No: 91532-29-5
• MF: C₇H₄N₄O₃
• MW: 192.131660461426
• MDL: MFCD09028385
• CID: 861156
• PubChem ID: 135459373
• Update Time: 2025-04-19

6-nitro-3,4-dihydro-1,2,3-benzotriazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3-benzotriazine-4(3h)-one, 6-nitro-
• NSC150027
• SCHEMBL3757350
• 6-Nitrobenzo[d][1,2,3]triazin-4(3h)-one
• NSC 150027
• 6-nitro-1,2,3-benzotriazin-4(3H)-one
• AK-830/40406102
• AKOS005605118
• SCHEMBL10879458
• 91532-29-5
• 1,2,3-Benzotriazin-4(1H)-one, 6-nitro-
• NSC-150027
• NS-01820
• EN300-302404
• DTXSID80302291
• CS-0349660
• 6-nitro-1H-1,2,3-benzotriazin-4-one
• 6-nitro-3,4-dihydro-1,2,3-benzotriazin-4-one
• 6-NITRO-3H-1,2,3-BENZOTRIAZIN-4-ONE

• MDL： MFCD09028385
• Inchi： 1S/C7H4N4O3/c12-7-5-3-4(11(13)14)1-2-6(5)8-10-9-7/h1-3H,(H,8,9,12)
• InChI Key： HFYBDBPOKYEMJB-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.028
• Monoisotopic Mass: 192.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 387.5°C at 760 mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.811

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines